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A deep dive into the kinase selectivity profile of the molecular glue degrader dCeMM2 reveals a

focused activity on the CDK12/13 complex, distinguishing it from other kinase inhibitors that

also impact cyclin K degradation. This guide provides a comparative analysis of dCeMM2
against the covalent inhibitor THZ531 and the dual-function inhibitor/degrader CR8, offering

researchers a clear perspective on their respective performance based on available

experimental data.

dCeMM2 is a molecular glue degrader that induces the ubiquitination and subsequent

proteasomal degradation of cyclin K.[1][2][3][4] This mechanism is mediated by promoting an

interaction between the CDK12-cyclin K complex and the CRL4B E3 ubiquitin ligase.[1][2][3][4]

Given the critical role of the CDK12/13-cyclin K complex in transcriptional regulation,

understanding the precise kinase selectivity of molecules like dCeMM2 is paramount for their

development as targeted therapeutics.

Comparative Kinase Selectivity Profile
To objectively assess the selectivity of dCeMM2, this guide compares its activity with two other

well-characterized compounds that affect the CDK12/13-cyclin K axis: THZ531, a covalent
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inhibitor of CDK12 and CDK13, and CR8, a pan-CDK inhibitor that also functions as a

molecular glue degrader for cyclin K.[5][6][7][8][9]

While a comprehensive, publicly available kinome-wide scan for dCeMM2 is not available,

published data indicates a remarkable selectivity for CDK12/13 over CDK7.[2][4] For a direct

and quantitative comparison, KINOMEscan data for THZ531 and CR8 is presented below,

which measures the percentage of kinase remaining bound to an immobilized ligand in the

presence of the test compound (a lower percentage indicates stronger binding).
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Kinase Family Target Kinase
dCeMM2 (%
Inhibition or
IC50)

THZ531 (% of
Control @
1µM)[4]

CR8 (% of
Control @
1µM)[3]

CMGC CDK12

Primary Target

(High Selectivity)

[2][4]

<10 <1

CDK13

Primary Target

(High Selectivity)

[2]

2.8 1.2

CDK1
Data not

available
89 1.1

CDK2
Data not

available
95 0.4

CDK3
Data not

available
96 1.3

CDK5
Data not

available
93 0.5

CDK7

Weakly

active/inactive[2]

[4]

85 1.4

CDK9
Data not

available
94 0.6

GSK3A
Data not

available
5.7 1.5

GSK3B
Data not

available
11 1.7

JNK1
Data not

available
0.95 86

JNK2
Data not

available
0.55 96
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JNK3
Data not

available
1 94

Other RSK2
Data not

available
5 88

DYRK1B
Data not

available
6.1 1.5

STK16
Data not

available
6.2 10

DYRK2
Data not

available
7.4 1.9

Note: For dCeMM2, specific quantitative data from a broad kinase panel is not publicly

available. The table reflects its known high selectivity for CDK12/13 and weak activity against

CDK7 as reported in the literature.[2][4]

Signaling Pathway and Experimental Workflow
To provide a clearer context for the function of dCeMM2 and the methods used to characterize

it, the following diagrams illustrate the relevant signaling pathway and a typical experimental

workflow for assessing kinase selectivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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